2-(3-methylphenyl)-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide

• IUPAC Name: 2-(3-methylphenyl)-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)acetamide
• InChI: InChI=1S/C21H26N2O3S/c1-3-12-27(25,26)23-11-5-8-18-9-10-19(15-20(18)23)22-21(24)14-17-7-4-6-16(2)13-17/h4,6-7,9-10,13,15H,3,5,8,11-12,14H2,1-2H3,(H,22,24)
• InChI Key: ZBXLVTXSWUZUSI-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCCC2=C1C=C(C=C2)NC(=O)CC3=CC=CC(=C3)C
• Molecular Formula: C21H26N2O3S
• Molecular Weight: 386.5 g/mol

Description

Molecular Structure Analysis

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